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Compound of Interest

Compound Name: Dimethyl 5-aminoisophthalate

Cat. No.: B182512

An In-depth Technical Guide to the Physicochemical Properties of Dimethyl 5-
Aminoisophthalate

This technical guide provides a comprehensive overview of the melting and boiling points of
dimethyl 5-aminoisophthalate (CAS No. 99-27-4), including detailed experimental protocols
for its synthesis and characterization. This document is intended for researchers, scientists,
and professionals in the field of drug development and organic chemistry.

Physicochemical Properties

Dimethyl 5-aminoisophthalate is an organic intermediate used in the synthesis of various
compounds in the agrochemical, pharmaceutical, and dyestuff industries.[1][2] Its physical state
is typically a white to light yellow crystalline powder.[3][4][5]

Data Presentation

The key physical properties of dimethyl 5-aminoisophthalate are summarized in the table
below for quick reference.
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Property Value Source
Melting Point 178-181 °C (1161718l
176.5-182.5 °C [3]

Boiling Point 366.6 °C at 760 mmHg [6]
Density 1.248 g/cm3 (Predicted) [1][6]
Molecular Formula C10H11NO4 [2][3][6]
Molecular Weight 209.20 g/mol 9]
Solubility Soluble in Chloroform [11[2]

Experimental Protocols

Precise determination of the physicochemical properties of a compound requires pure material

and standardized analytical methods. The following sections detail the experimental

procedures for the synthesis and analysis of dimethyl 5-aminoisophthalate.

Synthesis via Hydrogenation

A common method for synthesizing dimethyl 5-aminoisophthalate is through the catalytic

hydrogenation of dimethyl 5-nitroisophthalate.[1]

Procedure:

o A PTFE-lined stainless steel autoclave equipped with a manometer and a magnetic stirrer is

charged with 0.5 mmol of dimethyl 5-nitroisophthalate, 15 mol% of a Co/C-N-X catalyst, 100

WL of n-hexadecane (as an internal standard), and 2 mL of a suitable solvent.[1]

e The autoclave is sealed and purged multiple times with hydrogen gas to ensure the removal

of all air.[1]

e The reaction mixture is heated to the desired temperature.[1]

e Once the target temperature is reached, the hydrogen pressure is adjusted to 1 MPa.[1]
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e The reaction is initiated by starting the magnetic stirrer, typically at a speed of 600 rpm.[1]

e The reaction is monitored until completion.[1]

Product Isolation and Analysis

Upon completion of the synthesis reaction, the product must be isolated and its identity and
purity confirmed.

Procedure:

o Catalyst Separation: The autoclave is cooled, and the reaction mixture is transferred to a
centrifuge tube. The solid catalyst is separated from the liquid product solution via
centrifugation.[1]

« Structural and Quantitative Analysis: The supernatant, containing the final product, is
analyzed to confirm its structure and determine its purity. This is typically performed using
gas chromatography-mass spectrometry (GC-MS).[1] A DB-WAX capillary column (0.25 mm
x 30 m) is often employed for the separation.[1]

Purity and Identity Confirmation Methods

In addition to GC-MS, several other analytical techniques are used to verify the identity and
purity of dimethyl 5-aminoisophthalate, ensuring the accuracy of measured physical
properties like melting point.

¢ Melting Point Determination: The melting point is measured using a standard melting point
apparatus, with the range recorded from the onset to the complete liquefaction of the
crystalline solid.[3]

e Gas Chromatography (GC): A quantitative analysis to determine the assay, with purity levels
typically expected to be =97.5%.[3]

» Non-aqueous Acid-base Titration: This method is used to determine the assay of the amine
functional group, with an expected range of 297.5% to <102.5%.[3]

o Fourier-Transform Infrared Spectroscopy (FTIR): Used for structural identification by
comparing the compound's infrared spectrum to a reference standard to confirm the
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presence of characteristic functional groups.[3]

» Nuclear Magnetic Resonance (NMR) Spectroscopy: *H NMR and 3C NMR spectra provide
detailed information about the molecular structure, confirming the arrangement of atoms

within the molecule.[6]

Visualized Workflow

The following diagram illustrates the general workflow for the synthesis and analysis of

dimethyl 5-aminoisophthalate.
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Caption: Synthesis and analysis workflow for dimethyl 5-aminoisophthalate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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